Cas no 39954-31-9 ([1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-)

[1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy- structure
39954-31-9 structure
Product Name:[1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-
CAS No:39954-31-9
MF:C14H9NO4
MW:255.225563764572
CID:320105
Update Time:2024-03-01

[1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-
    • Arolycoricidine
    • [1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one, 4-hydroxy-
    • Inchi: 1S/C14H9NO4/c16-10-3-1-2-7-8-4-11-12(19-6-18-11)5-9(8)14(17)15-13(7)10/h1-5,16H,6H2,(H,15,17)
    • InChI Key: SCDAZLFIUOBZAZ-UHFFFAOYSA-N
    • SMILES: C1=C2C(NC(=O)C3C2=CC2OCOC=2C=3)=C(O)C=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • XLogP3: 1.065

Experimental Properties

  • Density: 1.517±0.06 g/cm3(Predicted)
  • Boiling Point: 394.9±41.0 °C(Predicted)
  • pka: 9.01±0.20(Predicted)
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